Cas no 58332-01-7 (methyl 2-cyano-6-fluorobenzoate)

• Product Name: methyl 2-cyano-6-fluorobenzoate
• CAS No: 58332-01-7
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• MDL: MFCD12911464
• CID: 2084431
• PubChem ID: 71744202
• Update Time: 2025-04-21

methyl 2-cyano-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-cyano-6-fluorobenzoate
• 58332-01-7
• DTXSID00857435
• DB-343255
• SY034450
• AS-46045
• MFCD12911464
• CS-0099427
• CL8536
• METHYL2-CYANO-6-FLUOROBENZOATE
• AKOS024262475
• DTXCID70808176

• MDL： MFCD12911464
• Inchi： 1S/C9H6FNO2/c1-13-9(12)8-6(5-11)3-2-4-7(8)10/h2-4H,1H3
• InChI Key： TXKFIBYLMLSSBI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C#N)=C1C(=O)OC

Computed Properties

• Exact Mass: 179.03825660g/mol
• Monoisotopic Mass: 179.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters